Ranosidenib

• CAS: 2301974-60-5
• Molecular Formula: C15H16F9N5O
• Molecular Weight: 453.31 g/mol
• InChI: InChI=1S/C15H16F9N5O/c1-5(14(19,20)21)25-11-27-10(7-3-4-13(17,18)9(30)8(7)16)28-12(29-11)26-6(2)15(22,23)24/h5-6,9,30H,3-4H2,1-2H3,(H2,25,26,27,28,29)/t5-,6-,9+/m1/s1
• InChIKey: CECMHVJGNAFHKN-KCRUCZTKSA-N

Ranosidenib Procurement Guide for IDH1/2 Inhibition

Ranosidenib (also known as HMPL-306) is an orally bioavailable, selective small-molecule dual inhibitor of mutant isocitrate dehydrogenase 1 and 2 (mIDH1/2). It targets the oncogenic production of (R)-2-hydroxyglutarate (2-HG) that drives malignant transformation in IDH-mutant cancers, including acute myeloid leukemia (AML) and glioma [1]. The compound exhibits nanomolar cellular IC50 values against multiple IDH1 and IDH2 mutant cell lines and has progressed to Phase III clinical evaluation (NCT06387069) [2].

Dual IDH1/2 pathway probe for resistance research

Reported CNS exposure context for glioma models

Single-molecule tool for isoform-switching studies

• [1] Xiao K, et al. Discovery of HMPL-306 (Ranosidenib), a New Potent and Selective Dual Inhibitor of Mutant IDH1 and 2 in Clinical Development for Cancer Treatment. ACS Med Chem Lett. 2025;16(3):454-463. View Source
• [2] Hu L, et al. RAPHAEL: A Randomized, Open-Label, Phase 3 Study to Evaluate HMPL-306 (Ranosidenib) in Patients with IDH1- and/or IDH2-Mutated Relapsed/Refractory Acute Myeloid Leukemia. EHA Library. 2025; Abstract PB2557. View Source

Ranosidenib Differentiation: Why Substitution Fails

Simply selecting any IDH inhibitor—whether a single-target mIDH1 agent (e.g., Ivosidenib/AG-120), a single-target mIDH2 agent (e.g., Enasidenib/AG-221), or even another dual mIDH1/2 inhibitor (e.g., Vorasidenib/AG-881)—introduces substantial scientific and translational risk. Acquired resistance via isoform switching is a documented clinical failure mechanism for single-target inhibitors [1]. Furthermore, dual inhibitors are not functionally equivalent; Ranosidenib exhibits a distinct profile of target engagement durability, safety margin, and brain penetration that materially differs from its closest dual-inhibitor analog [2]. The quantitative comparisons below delineate exactly where Ranosidenib offers verifiable, data-driven differentiation relevant to scientific selection and procurement decisions.

vs Single-isoform inhibitors

Isoform profile may shift; ivosidenib/enasidenib do not model dual IDH1/2 blockade needed for resistance studies.

vs Alternative dual inhibitors

Brain exposure context differs; reported brain-to-plasma ratio may not transfer, limiting CNS model interpretation.

vs Off-target profile context

Receptor selectivity context may differ; enasidenib-related Adenosine-A3 affinity may confound endpoint review.

• [1] Xiao K, et al. Discovery of HMPL-306 (Ranosidenib), a New Potent and Selective Dual Inhibitor of Mutant IDH1 and 2 in Clinical Development for Cancer Treatment. ACS Med Chem Lett. 2025;16(3):454-463. View Source
• [2] Xiao K, et al. Discovery of HMPL-306 (Ranosidenib), a New Potent and Selective Dual Inhibitor of Mutant IDH1 and 2 in Clinical Development for Cancer Treatment. ACS Med Chem Lett. 2025;16(3):454-463. View Source

Ranosidenib Comparative Performance

Overcoming Isoform Switching via Dual Inhibition

Ranosidenib induces longer-lasting suppression of the oncometabolite 2-HG in IDH2-mutant xenograft tumors compared to the approved single-target IDH2 inhibitor Enasidenib (AG-221) at equivalent dosing [1].

Isoform Coverage

Class-level inference

Dual mIDH1/2 inhibition vs single-isoform selectivity (ivosidenib, enasidenib). Reported cellular IC50 range: 21-50 nM.

Supports isoform-switching resistance model context.

Single-molecule dual coverage avoids combination therapy complexity.

Evidence Dimension	Tumor 2-HG inhibition at 24h and 40h post-dose
Target Compound Data	98% at 24h; 93% at 40h
Comparator Or Baseline	AG-221 (Enasidenib): 87% at 24h; 37% at 40h
Quantified Difference	+11 percentage points at 24h; +56 percentage points at 40h
Conditions	U87MG IDH2-R140Q subcutaneous xenograft model in mice; single oral dose of 25 mg/kg for both compounds

Why This Matters

This durability advantage suggests Ranosidenib may maintain target suppression between dosing intervals more effectively, which is critical for sustained anti-tumor activity and potentially less frequent dosing regimens.

• [1] Xiao K, et al. Discovery of HMPL-306 (Ranosidenib), a New Potent and Selective Dual Inhibitor of Mutant IDH1 and 2 in Clinical Development for Cancer Treatment. ACS Med Chem Lett. 2025;16(3):454-463. View Source

Durable 2-HG Suppression In Vivo

Ranosidenib achieves substantially higher and more durable 2-HG inhibition in IDH1-mutant tumors compared to the approved single-target IDH1 inhibitor Ivosidenib (AG-120), even when administered at half the dose [1].

2-HG Suppression

Head-to-head

98% inhibition (24h), 93% (40h) at 25 mg/kg vs ivosidenib 78% (24h), 50% (40h) at 50 mg/kg.

Supports durable PD modeling in xenograft studies.

HT1080 IDH1-R132C model; reported single-dose endpoint context.

Evidence Dimension	Tumor 2-HG inhibition at 24h and 40h post-dose
Target Compound Data	≥90% inhibition from 16h to 40h at 25 mg/kg (specifically 98% at 24h, 93% at 40h in the IDH2 model; ≥90% sustained in the IDH1 HT1080 model)
Comparator Or Baseline	AG-120 (Ivosidenib): 78% at 24h; 50% at 40h at 50 mg/kg
Quantified Difference	≥ +12 percentage points at 24h; +43 percentage points at 40h despite a 2-fold lower dose for Ranosidenib
Conditions	HT1080 (IDH1-R132C) subcutaneous xenograft model in mice; single oral dose of 25 mg/kg for Ranosidenib vs. 50 mg/kg for AG-120

Why This Matters

This demonstrates a superior pharmacodynamic profile per unit dose, which may translate to lower clinical dose requirements, reduced pill burden, and potentially improved tolerability.

• [1] Xiao K, et al. Discovery of HMPL-306 (Ranosidenib), a New Potent and Selective Dual Inhibitor of Mutant IDH1 and 2 in Clinical Development for Cancer Treatment. ACS Med Chem Lett. 2025;16(3):454-463. View Source

High Brain Penetration for CNS Research

Ranosidenib demonstrates significantly higher brain-to-plasma ratios compared to the only other reported dual mIDH1/2 inhibitor, Vorasidenib (AG-881), indicating enhanced central nervous system (CNS) exposure [1].

Brain Penetration

Head-to-head

Reported brain-to-plasma ratio ~41 (2.8-2.9 at 16-24h) vs vorasidenib ~1.4.

Supports orthotopic glioma model context.

CSF exposure reported; 2-3 fold higher than vorasidenib in mouse PK.

Evidence Dimension	Brain-to-plasma drug concentration ratio
Target Compound Data	2.8 at 16h; 2.9 at 24h
Comparator Or Baseline	AG-881 (Vorasidenib): 1.4 at 16h; 1.2 at 24h
Quantified Difference	2.0-fold higher at 16h; 2.4-fold higher at 24h
Conditions	In vivo mouse brain penetration study; measurement of drug concentrations in plasma and brain at 16h and 24h post-dose

Why This Matters

This superior brain penetration profile positions Ranosidenib as a potentially more effective option for treating IDH-mutant gliomas and other CNS malignancies, a key differentiator in a competitive landscape where brain penetrance is a critical selection criterion.

• [1] Xiao K, et al. Discovery of HMPL-306 (Ranosidenib), a New Potent and Selective Dual Inhibitor of Mutant IDH1 and 2 in Clinical Development for Cancer Treatment. ACS Med Chem Lett. 2025;16(3):454-463. View Source

Enhanced Off-Target Selectivity

Ranosidenib exhibits significantly lower inhibition of the UGT1A1 enzyme compared to Enasidenib (AG-221), a known off-target liability that causes indirect hyperbilirubinemia in over 30% of patients treated with AG-221 [1].

Off-target Profile

Head-to-head

Adenosine-A3 IC50 >3 µM vs enasidenib IC50 12 nM (reported >250-fold margin).

Supports selectivity-critical assay context.

Cerep panel; limits confounding receptor activity in complex systems.

Evidence Dimension	Inhibition of UGT1A1 enzyme at 10 μM
Target Compound Data	46.7%
Comparator Or Baseline	AG-221 (Enasidenib): 76.1%
Quantified Difference	29.4 percentage points lower
Conditions	In vitro UGT1A1 enzyme assay

Why This Matters

This translates to a substantially lower predicted risk of treatment-emergent hyperbilirubinemia, a common and clinically significant adverse event that can lead to dose modifications, treatment discontinuation, and patient management challenges.

• [1] Xiao K, et al. Discovery of HMPL-306 (Ranosidenib), a New Potent and Selective Dual Inhibitor of Mutant IDH1 and 2 in Clinical Development for Cancer Treatment. ACS Med Chem Lett. 2025;16(3):454-463. View Source

Clinical Activity in IDH-Mutant Glioma

Ranosidenib demonstrates dramatically lower affinity for the adenosine A3 receptor compared to Enasidenib (AG-221), a target whose inhibition is linked to adverse cardiovascular effects including increased heart rate and elevated blood pressure [1].

Glioma Endpoint

Cross-study comparable

Phase I reported DCR 100% (n=14) in low-grade glioma cohort at ASCO 2025.

Supports glioma model research context; data to verify.

Cross-trial comparison limited; endpoint response context only.

Evidence Dimension	Adenosine A3 receptor IC50
Target Compound Data	8.5 μM
Comparator Or Baseline	AG-221 (Enasidenib): 0.012 μM
Quantified Difference	708-fold higher IC50 (i.e., lower affinity)
Conditions	Cerep SafetyScreen panel

Why This Matters

This represents a substantial safety margin improvement, suggesting Ranosidenib is far less likely to trigger A3-mediated cardiovascular events, a documented concern with AG-221 in preclinical toxicology studies.

• [1] Xiao K, et al. Discovery of HMPL-306 (Ranosidenib), a New Potent and Selective Dual Inhibitor of Mutant IDH1 and 2 in Clinical Development for Cancer Treatment. ACS Med Chem Lett. 2025;16(3):454-463. View Source

Favorable hERG Safety Margin vs. Ivosidenib (AG-120)

Ranosidenib shows no significant inhibition of the hERG potassium channel (IC50 > 30 μM), distinguishing it from Ivosidenib (AG-120), for which QT interval prolongation has been identified as a clinical safety concern [1].

Evidence Dimension	hERG channel inhibition (patch clamp IC50)
Target Compound Data	> 30 μM
Comparator Or Baseline	AG-120 (Ivosidenib): Clinical association with QT prolongation (quantitative preclinical IC50 not directly comparable)
Quantified Difference	Ranosidenib IC50 > 30 μM indicates a low proarrhythmic risk
Conditions	Automated patch clamp assay

Why This Matters

This indicates a low risk of drug-induced QT interval prolongation and associated arrhythmias, a key differentiator from AG-120 and a critical safety parameter for clinical development and regulatory approval.

• [1] Xiao K, et al. Discovery of HMPL-306 (Ranosidenib), a New Potent and Selective Dual Inhibitor of Mutant IDH1 and 2 in Clinical Development for Cancer Treatment. ACS Med Chem Lett. 2025;16(3):454-463. View Source

Ranosidenib Optimal Use Cases

Xenograft Models for Durable 2-HG Suppression

Given its 2.0- to 2.4-fold higher brain-to-plasma ratio compared to Vorasidenib (AG-881) [1], Ranosidenib is the preferred dual mIDH1/2 inhibitor for preclinical and translational studies focusing on IDH-mutant gliomas, other primary CNS tumors, or brain metastases where robust CNS exposure is a prerequisite for target engagement and efficacy assessment.

CNS IDH-Mutant Glioma Modeling

Ranosidenib's 29.4 percentage point reduction in UGT1A1 inhibition [1] and >700-fold improved A3 receptor selectivity [1] relative to Enasidenib (AG-221) make it the superior choice for studies in IDH2-mutant AML models, particularly those designed to evaluate long-term dosing tolerability or to minimize hyperbilirubinemia and cardiovascular confounding factors. Its potent dual inhibition also addresses isoform switching resistance [1].

Isoform Switching Resistance in Hematologic Malignancies

Ranosidenib's ability to maintain >90% 2-HG inhibition at 40 hours post-dose in IDH1-mutant models, compared to only 50% for Ivosidenib (AG-120) at twice the dose [1], supports its selection for research requiring robust and durable pharmacodynamic responses. This profile is particularly valuable for intermittent dosing schedules or for maintaining target coverage during prolonged in vivo efficacy studies.

Selectivity-Critical In Vitro Assays

With a documented hERG IC50 > 30 μM [1], Ranosidenib presents a clear advantage over Ivosidenib (AG-120) in mitigating QT prolongation risk. This differentiated safety signal supports its prioritization in lead optimization and IND-enabling toxicology programs where cardiovascular safety is a go/no-go decision point.

Application

Selection Property

Validation Focus

Xenograft PD Studies

Durable 2-HG suppression profile

In vivo PD endpoint monitoring

CNS Glioma Models

Reported brain-to-plasma exposure context

Orthotopic model exposure review

Isoform Switching Research

Dual mIDH1/2 inhibition pathway fit

Resistance model coverage review

Selectivity-Critical Assays

Clean off-target receptor profile

Adenosine-A3 pathway interference review

• [1] Xiao K, et al. Discovery of HMPL-306 (Ranosidenib), a New Potent and Selective Dual Inhibitor of Mutant IDH1 and 2 in Clinical Development for Cancer Treatment. ACS Med Chem Lett. 2025;16(3):454-463. View Source